Cas no 2228158-33-4 (tert-butyl 4-1-(aminooxy)propan-2-yl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminooxy)propan-2-yl-1H-imidazole-1-carboxylate
• CAS No: 2228158-33-4
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6042560
• PubChem ID: 165661118
• Update Time: 2025-05-21

tert-butyl 4-1-(aminooxy)propan-2-yl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(aminooxy)propan-2-yl-1H-imidazole-1-carboxylate
• 2228158-33-4
• EN300-1896414
• tert-butyl 4-[1-(aminooxy)propan-2-yl]-1H-imidazole-1-carboxylate

• Inchi： 1S/C11H19N3O3/c1-8(6-16-12)9-5-14(7-13-9)10(15)17-11(2,3)4/h5,7-8H,6,12H2,1-4H3
• InChI Key： FFQDNJSPXAEDPZ-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(C)CON)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-butyl 4-1-(aminooxy)propan-2-yl-1H-imidazole-1-carboxylate

tert-butyl 4-1-(aminooxy)propan-2-yl-1H-imidazole-1-carboxylate

The compound tert-butyl 4-1-(aminooxy)propan-2-yl-1H-imidazole-1-carboxylate, with the CAS number 2228158334, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with an imidazole ring and an aminooxy substituent. The imidazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The presence of the aminooxy group further enhances the compound's potential for applications in drug delivery systems and bioconjugation.

Recent studies have highlighted the importance of tert-butyl 4-1-(aminooxy)propan-2-yl derivatives in the development of stimuli-responsive materials. Researchers have demonstrated that this compound can serve as a building block for creating polymers that exhibit pH-responsive behavior, making them ideal for controlled drug release applications. The tert-butyl group, being a bulky substituent, plays a crucial role in modulating the physical properties of the compound, such as solubility and thermal stability.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics, leading to higher yields and improved purity. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical processes.

The biological evaluation of tert-butyl 4-1-(aminooxy)propan-2-ylim compounds has revealed promising results in anticancer drug delivery systems. The imidazole ring's ability to form hydrogen bonds with DNA bases makes it an attractive candidate for designing molecules that can target specific genetic sequences. Additionally, the aminooxy group facilitates bioconjugation with biomolecules such as proteins and nucleic acids, opening new avenues for diagnostic and therapeutic applications.

From a materials science perspective, this compound has been explored as a precursor for synthesizing metalloorganic frameworks (MOFs). The coordination properties of the imidazole ring enable the formation of robust MOF structures with high surface area and porosity. These materials have shown potential in gas storage, catalysis, and sensing applications. Recent advancements in MOF synthesis techniques have further expanded the scope of this compound's utility in creating functional materials.

In conclusion, tert-butyl 4-[1-(aminooxy)propan-2-yli]imidazolium derivatives represent a versatile class of compounds with diverse applications across multiple disciplines. Their unique chemical structure, combined with cutting-edge synthetic methodologies and biological evaluations, positions them as valuable tools in modern chemical research. As ongoing studies continue to uncover new functionalities and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.